BE“GHE Foundational & Exploratory

Check Availability & Pricing

2,4-D-d3 CAS number and molecular weight

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2,4-D-d3

cat. No.: B3044113

An In-depth Technical Guide to 2,4-D-d3

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the deuterated form of 2,4-
Dichlorophenoxyacetic acid (2,4-D), 2,4-D-d3. This isotopically labeled compound is a critical
tool in analytical and research settings, particularly for the accurate quantification of 2,4-D in
various matrices. This document outlines its chemical properties, a detailed experimental
protocol for its use as an internal standard, and an overview of the biological pathways of its
non-labeled counterpart.

Core Compound Information

2,4-D-d3 is a stable, isotopically labeled version of the widely used herbicide 2,4-D. The
deuterium labels provide a distinct mass signature, making it an ideal internal standard for
mass spectrometry-based analytical methods.

Quantitative Data Summary
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Property Value Reference
CAS Number 202480-67-9 [1]
Molecular Weight 224.06 g/mol [1]
Molecular Formula CsH3D3Cl203 [1]

(2,4-Dichlorophenoxy-
Synonyms ) ) N/A
d3)acetic acid

Unlabeled CAS Number 94-75-7 [1]

Unlabeled Molecular Weight 221.04 g/mol N/A

Synthesis and Manufacturing

The synthesis of 2,4-D-d3 is not widely published in detail in publicly available literature, as it is
a specialized chemical produced by a limited number of suppliers. However, the general
synthesis of 2,4-D involves the reaction of 2,4-dichlorophenol with chloroacetic acid. The
deuterated version would be synthesized using a deuterated precursor, such as a deuterated
2,4-dichlorophenol.

Applications in Research and Analysis

The primary application of 2,4-D-d3 is as an internal standard in isotope dilution mass
spectrometry for the quantification of 2,4-D. Its chemical and physical properties are nearly
identical to those of 2,4-D, ensuring that it behaves similarly during sample preparation,
extraction, and chromatographic separation. However, its increased mass allows it to be
distinguished from the non-labeled analyte by a mass spectrometer, enabling highly accurate
and precise quantification.

Experimental Protocol: Quantification of 2,4-D In
Water Samples using LC-MS/MS with 2,4-D-d3
Internal Standard

This protocol provides a detailed methodology for the analysis of 2,4-D in water samples,
employing 2,4-D-d3 as an internal standard for accurate quantification by Liquid
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Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Materials and Reagents

e 2,4-D analytical standard

e 2,4-D-d3 internal standard
e Methanol (LC-MS grade)

o Acetonitrile (LC-MS grade)
o Formic acid

o Ultrapure water

o Sample collection vials

o LC-MS vials

Sample Preparation

o Collect water samples in appropriate containers.

e To a 1 mL aliquot of the water sample, add a known concentration of 2,4-D-d3 internal
standard.

» Acidify the sample with formic acid to a pH of approximately 3.
o Vortex the sample for 30 seconds.

e The sample is now ready for LC-MS/MS analysis.

LC-MS/MS Analysis

e LC Column: C18 reverse-phase column
o Mobile Phase A: Water with 0.1% formic acid

¢ Mobile Phase B: Acetonitrile with 0.1% formic acid
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o Gradient: A suitable gradient to separate 2,4-D from other matrix components.
e Injection Volume: 10 pL
o Mass Spectrometer: Triple quadrupole mass spectrometer
« lonization Mode: Electrospray lonization (ESI) in negative mode
e MRM Transitions:
o 2,4-D: Precursor ion (m/z) -> Product ion (m/z)

o 2,4-D-d3: Precursor ion (m/z) -> Product ion (m/z)

Data Analysis

* Integrate the peak areas for both the 2,4-D and 2,4-D-d3 MRM transitions.
o Calculate the response ratio of 2,4-D to 2,4-D-d3.

» Generate a calibration curve using known concentrations of 2,4-D analytical standard spiked
with the same concentration of 2,4-D-d3 internal standard.

e Quantify the concentration of 2,4-D in the unknown samples by comparing their response
ratios to the calibration curve.

Visualizations
Experimental Workflow for 2,4-D Quantification
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Caption: Workflow for the quantification of 2,4-D using 2,4-D-d3 as an internal standard.

Signaling Pathway of 2,4-D as a Synthetic Auxin

2,4-D acts as a synthetic auxin, a plant hormone that regulates growth and development.[2] At
herbicidal concentrations, it overwhelms the plant's normal hormonal balance, leading to
uncontrolled growth and ultimately, death in susceptible broadleaf plants.
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Caption: Simplified signaling pathway of 2,4-D leading to herbicidal action in plants.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b3044113?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/24237670/
https://pubmed.ncbi.nlm.nih.gov/24237670/
https://deq.mt.gov/files/Land/hazwaste/documents/2_4_D.pdf
https://www.benchchem.com/product/b3044113#2-4-d-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3044113#2-4-d-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3044113#2-4-d-d3-cas-number-and-molecular-weight
https://www.benchchem.com/product/b3044113#2-4-d-d3-cas-number-and-molecular-weight
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3044113?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“BHE Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3044113?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

